Cas no 2228136-95-4 (2-(2-methylquinolin-4-yl)prop-2-en-1-amine)

• Product Name: 2-(2-methylquinolin-4-yl)prop-2-en-1-amine
• CAS No: 2228136-95-4
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 6331389
• PubChem ID: 165784333
• Update Time: 2025-07-02

2-(2-methylquinolin-4-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylquinolin-4-yl)prop-2-en-1-amine
• EN300-1800120
• 2228136-95-4

• Inchi： 1S/C13H14N2/c1-9(8-14)12-7-10(2)15-13-6-4-3-5-11(12)13/h3-7H,1,8,14H2,2H3
• InChI Key： XIZUNKFFNBEJSX-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C(=C)CN)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(2-methylquinolin-4-yl)prop-2-en-1-amine

Comprehensive Overview of 2-(2-methylquinolin-4-yl)prop-2-en-1-amine (CAS No. 2228136-95-4)

2-(2-methylquinolin-4-yl)prop-2-en-1-amine, with the CAS number 2228136-95-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the quinoline derivatives family, known for their diverse biological activities and applications in drug discovery. The presence of both a quinoline core and a prop-2-en-1-amine side chain makes this molecule a versatile building block for synthesizing more complex structures. Researchers are particularly interested in its potential as a precursor for small-molecule inhibitors and fluorescent probes, aligning with current trends in targeted therapy and diagnostic imaging.

In recent years, the demand for quinoline-based compounds has surged due to their role in developing anticancer agents and antimicrobial drugs. The structural uniqueness of 2-(2-methylquinolin-4-yl)prop-2-en-1-amine allows for modifications that enhance its binding affinity to specific biological targets. For instance, its amine functional group can be easily derivatized to improve solubility or bioavailability, addressing common challenges in drug formulation. This adaptability has made it a focal point in medicinal chemistry studies, especially in the context of personalized medicine and precision oncology.

Beyond pharmaceuticals, CAS 2228136-95-4 has shown promise in material science applications. Its conjugated system and electron-rich quinoline ring contribute to its potential use in organic electronics, such as OLEDs (organic light-emitting diodes) and sensors. The compound’s ability to interact with metal ions also opens avenues for designing chelation-based therapies or catalysts. These interdisciplinary applications highlight its relevance in addressing modern challenges like sustainable energy and environmental monitoring.

From a synthetic perspective, the preparation of 2-(2-methylquinolin-4-yl)prop-2-en-1-amine involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or reductive amination techniques. Researchers emphasize optimizing these protocols to achieve higher yields and purity, which are critical for scaling up production. The compound’s stability under ambient conditions further enhances its practicality for industrial applications, making it a valuable candidate for high-throughput screening libraries.

In the context of AI-driven drug discovery, 2-(2-methylquinolin-4-yl)prop-2-en-1-amine has been featured in computational studies predicting its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). Such analyses leverage machine learning models to accelerate the identification of promising drug candidates, reducing reliance on traditional trial-and-error methods. This synergy between computational chemistry and experimental validation underscores the compound’s role in advancing next-generation therapeutics.

To address common queries from researchers, here are some frequently asked questions about CAS 2228136-95-4: What solvents are suitable for dissolving this compound? Polar aprotic solvents like DMSO or DMF are often recommended. Can it be used in peptide conjugation? Yes, its amine group allows for coupling with carboxylate-containing molecules via amide bond formation. These practical insights enhance its utility in diverse experimental setups.

In summary, 2-(2-methylquinolin-4-yl)prop-2-en-1-amine (CAS No. 2228136-95-4) exemplifies the intersection of chemical innovation and multidisciplinary research. Its applications span from drug development to advanced materials, reflecting the evolving priorities of modern science. As interest in quinoline scaffolds continues to grow, this compound is poised to remain a key player in both academic and industrial settings.